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Compound of Interest

3-O-Methyl-D-glucopyranose-
13C6

cat. No.: B15561585

Compound Name:

Essential Safety and Handling Guide for 3-O-
Methyl-D-glucopyranose-13C6

This guide provides crucial safety and logistical information for laboratory professionals,
including researchers, scientists, and drug development experts, who handle 3-O-Methyl-D-
glucopyranose-13C6. The following procedural steps and operational plans are designed to
ensure safe handling, use, and disposal of this compound.

While 3-O-Methyl-D-glucopyranose-13C6 is not classified as a hazardous substance,
adherence to standard laboratory safety protocols is essential to ensure personal safety and
prevent contamination.[1] The toxicological properties of this specific isotopically labeled
compound have not been fully investigated, and caution is advised.[2]

Personal Protective Equipment (PPE)

Standard laboratory best practices dictate the use of personal protective equipment. The
following table summarizes the recommended PPE for handling this compound.[1]
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PPE Category

Item

Specification

Rationale

Eye Protection

Safety Glasses

ANSI Z87.1 compliant,
with side shields.[2]

Protects eyes from
potential splashes or

airborne particles.[2]

Hand Protection

Disposable Gloves

Nitrile gloves are

recommended.[1]

Prevents direct skin
contact and potential
contamination of the

sample.[1]

Body Protection

Laboratory Coat

Full-length.[1]

Shields skin and
personal clothing from

accidental spills.[1]

Foot Protection

Closed-Toe Shoes

Substantial shoes that

cover the entire foot.

[1]

Protects feet from
spills and falling
objects.[1]

Respiratory Protection

Dust Mask or

Respirator

Required if dust is
generated and
ventilation is

inadequate.[2]

Prevents inhalation of

airborne particles.[2]

Operational Plan: Step-by-Step Handling Protocol

A systematic workflow is critical for minimizing risk and ensuring the integrity of experiments

involving 3-O-Methyl-D-glucopyranose-13C6.[2]

Pre-Handling Preparations:

o Hazard Assessment: Before beginning work, conduct a thorough risk assessment for the

entire experimental procedure.[2]

o Gather Materials: Ensure all necessary PPE, handling equipment (e.g., spatulas, weigh

boats), and waste containers are readily accessible.[2]

o Work Area: Conduct all handling in a designated, clean, and well-ventilated area to minimize

dust and vapor concentrations.[3]
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Handling the Compound:

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

[1]

o Storage: Store the compound in a tightly sealed container at room temperature in a cool, dry,
and well-ventilated area, away from light and moisture.[3][4]

+ Weighing and Transfer: Handle the powder gently to avoid creating dust.[2] Use clean
equipment to prevent cross-contamination.[1] If dust is generated, ensure adequate
ventilation or use respiratory protection.[2]

Post-Handling:

e Hygiene: Wash hands and other exposed areas with mild soap and water before eating,
drinking, or smoking, and when leaving work.[3][4]

Disposal Plan

Proper disposal of 3-O-Methyl-D-glucopyranose-13C6 and associated waste is crucial to
maintain a safe laboratory environment and comply with regulations.[2]

e Unused Product: As 3-O-Methyl-D-glucopyranose-13C6 is a hon-hazardous compound,
dispose of the unused product as professional waste.[3] Consider consulting a licensed
professional waste disposal service.[3][5]

o Contaminated Materials: Any materials that come into contact with the compound, such as
gloves, weighing paper, or pipette tips, should be disposed of in the appropriate laboratory
waste stream.[1]

o Environmental Precautions: Do not allow the product to enter drains or water courses.[4]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 3-O-Methyl-D-
glucopyranose-13C6 in a laboratory setting.
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Caption: Workflow for handling 3-O-Methyl-D-glucopyranose-13C6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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